Cas no 36854-57-6 (2-phenylbutanoyl chloride)

• Product Name: 2-phenylbutanoyl chloride
• CAS No: 36854-57-6
• MF: C₁₀H₁₁ClO
• MW: 182.646742105484
• MDL: MFCD00018811
• CID: 54636
• PubChem ID: 98173
• Update Time: 2025-04-18

2-phenylbutanoyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Phenylbutyryl chloride
• 2-phenylbutanoyl chloride
• 6-HYDROXY-1,2,3,4-TETRAHYDRO-ISOQUINOLINE-1-CARBOXYLIC ACID ETHYL ESTER HYDROCHLORIDE
• α-Ethyl-benzeneacetyl Chloride
• 2-Ethyl-2-phenylacetyl Chloride
• INTERMEDIATES FORBUTAMITRATE,FENBATRAZATE,PHENETURIDE
• Butyrylchloride, 2-phenyl- (6CI,7CI)
• (?à)-2-Phenylbutyric chloride
• (?à)-a-Phenylbutyryl chloride
• NSC 86133
• a-Phenylbutyryl chloride
• 2-Phenylbutyrylchloride
• Butyryl chloride, 2-phenyl-
• QGXMHCMPIAYMGT-UHFFFAOYSA-N
• 2-phenyl butyryl chloride
• 2-Phenyl-butyryl chloride
• .alpha.-Phenylbutyryl chloride
• SBB067924
• 2-phenyl-Mutanoyl Chloride
• 2-phenyl-2-ethylacetyl chloride
• QGXMHCMPIAYMGT-UHFFFAOYSA-
• NSC86133
• GEO
• alpha-Ethyl-benzeneacetyl Chloride
• MFCD00018811
• InChI=1/C10H11ClO/c1-2-9(10(11)12)8-6-4-3-5-7-8/h3-7,9H,2H2,1H3
• DTXSID201308142
• NS00002678
• GEO-03394
• EINECS 253-241-0
• P1665
• 2-Phenylbutyryl chloride, 98%
• F10305
• A823406
• F2190-0116
• SCHEMBL582647
• EC 253-241-0
• EN300-331740
• NSC-86133
• Benzeneacetyl chloride, .alpha.-ethyl-
• FT-0613330
• alpha-phenyl-alpha-ethyl acetyl chloride
• AKOS009157874
• 36854-57-6
• AS-46729
• CCG-40544
• alpha-Ethylbenzeneacetyl chloride
• a-Ethyl-benzeneacetyl Chloride
• I+/--Ethylbenzeneacetyl chloride
• DB-049020
• (+/-)-2-Phenylbutyric Chloride; (+/-)-alpha-Phenylbutyryl Chloride; 2-Phenylbutanoyl Chloride; 2-Phenylbutyryl Chloride; NSC 86133; alpha-Phenylbutyryl Chloride

• MDL： MFCD00018811
• Inchi： 1S/C10H11ClO/c1-2-9(10(11)12)8-6-4-3-5-7-8/h3-7,9H,2H2,1H3
• InChI Key： QGXMHCMPIAYMGT-UHFFFAOYSA-N
• SMILES： ClC(C(C1C=CC=CC=1)CC)=O
• BRN： 2045209

Computed Properties

• Exact Mass: 182.05000
• Monoisotopic Mass: 182.05
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.3
• Topological Polar Surface Area: 17.1

Experimental Properties

• Color/Form: Not determined
• Density: 1.093 g/mL at 25 °C(lit.)
• Boiling Point: 125°C/20mmHg(lit.)
• Flash Point: Fahrenheit: 208.4 ° f
  Celsius: 98 ° c
  
• Refractive Index: n20/D 1.516(lit.)
• PSA: 17.07000
• LogP: 2.94560
• Solubility: Not determined
• Sensitiveness: Moisture Sensitive

2-phenylbutanoyl chloride Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280,P305+P351+P338,P310
• Hazardous Material transportation number：UN 3265 8/PG 2
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S22-S26-S27-S36/37/39-S45
• RTECS：ET5957500
• Hazardous Material Identification：
• Storage Condition：0-6°C
• HazardClass：8
• PackingGroup：II
• Risk Phrases：R34
• Packing Group：II
• Safety Term：8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes
• Solvents and Organic Chemicals Organic Compounds Organic Halides